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Compound of Interest

Compound Name: Methyl 5-amino-6-chloropicolinate

CAS No.: 1352886-80-6

Cat. No.: B2997131

Get Quote

The treatment of Type 2 Diabetes Mellitus (T2DM) and obesity has been revolutionized by

Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists. Historically, these therapeutics have

been peptide-based (e.g., semaglutide, liraglutide), requiring subcutaneous injection or co-

formulation with absorption enhancers for oral delivery[1]. The pharmaceutical industry is

currently undergoing a paradigm shift toward non-peptide, small-molecule GLP-1R agonists to

improve oral bioavailability and patient compliance[1].

At the forefront of this chemical innovation is CAS 1352886-80-6 (Methyl 5-amino-6-
chloropicolinate). This specific pyridine derivative has been identified as a critical starting

material in the synthesis of highly potent azabenzimidazole (imidazo[4,5-b]pyridine) cores,

which form the structural foundation for next-generation small-molecule GLP-1R agonists

detailed in major pharmaceutical patents[2][3].

Physicochemical Profiling & Structural Logic
To understand the utility of CAS 1352886-80-6, one must analyze its precise electronic

topology. The molecule is a highly functionalized pyridine ring designed for selective, sequential

reactivity.

Table 1: Quantitative Physicochemical Properties
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Property Value

CAS Number 1352886-80-6[4]

Chemical Name
Methyl 5-amino-6-chloropyridine-2-

carboxylate[4]

Molecular Formula C₇H₇ClN₂O₂[4]

Molecular Weight 186.60 g/mol [4]

| SMILES String | O=C(C1C=CC(N)=C(Cl)N=1)OC[4] |

Table 2: Electronic Substituent Effects & Causality

Position Substituent Electronic Effect
Impact on
Synthetic
Reactivity

N1 Pyridine Nitrogen
Strongly
Withdrawing (-I, -M)

Drastically lowers
the LUMO of the
ring, activating C2
and C6 for
nucleophilic attack.

C2 Methyl Ester
Electron-Withdrawing

(-M)

Stabilizes the negative

charge in the

Meisenheimer

complex during

substitution.

C5 Primary Amine
Electron-Donating

(+M)

Provides the first

nitrogen required for

downstream imidazole

ring cyclization.

| C6 | Chlorine | Leaving Group / Weakly Withdrawing | Highly activated by the adjacent N1;

serves as the primary site for SNAr displacement. |
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Mechanistic Role: Constructing the
Azabenzimidazole Core
The strategic value of CAS 1352886-80-6 lies in its ortho-substituted functional groups (C5-

amino and C6-chloro). In drug discovery campaigns targeting the GLP-1 receptor, researchers

require a rigid, hydrogen-bond-capable heterocyclic core—specifically, an imidazo[4,5-

b]pyridine-5-carboxylate[3].

Because the C6-chlorine is positioned directly adjacent to the electron-withdrawing pyridine

nitrogen, the carbon-chlorine bond is highly susceptible to Nucleophilic Aromatic Substitution

(SNAr). When reacted with a primary amine (such as an oxetane-containing amine used in

modern GLP-1R agonists), the amine selectively displaces the chlorine. This yields a 5,6-

diamino-pyridine equivalent, which is perfectly primed for acid-catalyzed cyclization into the

target azabenzimidazole scaffold[2].
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(Methyl 5-amino-6-chloropicolinate)
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Synthetic workflow from CAS 1352886-80-6 to the imidazo[4,5-b]pyridine core scaffold.

Validated Experimental Protocols
To ensure scientific integrity, the following methodology details the synthesis of the

azabenzimidazole core using CAS 1352886-80-6. This protocol is designed as a self-validating

system, ensuring researchers can confirm reaction success at each critical juncture.

Phase 1: SNAr with a Primary Amine
Causality: The use of a polar aprotic solvent (NMP) and a non-nucleophilic base (DIPEA)

stabilizes the polar transition state of the SNAr reaction while neutralizing the HCl byproduct,

preventing protonation of the incoming nucleophile.

Step-by-Step Procedure:
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Charge a flame-dried round-bottom flask with CAS 1352886-80-6 (1.0 eq) and anhydrous

N-methyl-2-pyrrolidone (NMP) to achieve a 0.5 M concentration.

Add the desired primary amine (1.2 eq) followed by N,N-diisopropylethylamine (DIPEA)

(2.5 eq).

Stir the mixture under an inert argon atmosphere and heat to 110 °C for 12 hours.

Cool to room temperature, dilute with ethyl acetate, and wash sequentially with saturated

aqueous NaHCO₃ and brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

Self-Validation Checkpoint: Analyze the crude mixture via LC-MS. The reaction is deemed

successful when the starting material peak (m/z 187 [M+H]⁺) is completely consumed and

replaced by the expected mass of the 5-amino-6-(alkylamino)picolinate intermediate.

Phase 2: Imidazole Ring Cyclization
Causality: Triethyl orthoformate acts as both the solvent and the electrophilic single-carbon

donor. A catalytic amount of p-TsOH accelerates the formation of the highly reactive

dialkoxycarbenium ion, which is rapidly trapped by the adjacent amines to close the ring.

Step-by-Step Procedure:

Dissolve the intermediate from Phase 1 in triethyl orthoformate (10.0 eq).

Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 eq).

Heat the reaction mixture to 100 °C for 4 hours, allowing the ethanol byproduct to distill off.

Concentrate the mixture under reduced pressure and purify via flash column

chromatography (DCM/MeOH gradient).

Self-Validation Checkpoint: Perform ¹H NMR (DMSO-d₆) on the purified product. The

successful formation of the imidazo[4,5-b]pyridine core is definitively confirmed by the

appearance of a sharp, highly deshielded singlet at approximately δ 8.4–8.6 ppm,

corresponding to the new C2 proton of the imidazole ring.
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Downstream Application: GLP-1R Signaling
Pathway
Once CAS 1352886-80-6 is elaborated into the final small-molecule agonist, the compound

exerts its therapeutic effect by binding to the GLP-1 receptor, a Class B G-protein coupled

receptor (GPCR)[1]. Unlike large peptides that bind broadly across the extracellular domain,

these small molecules typically bind deep within the transmembrane domain, inducing a distinct

active conformation[1]. This triggers a cascade that ultimately regulates glucose homeostasis.
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GLP-1R signaling pathway activated by azabenzimidazole-based small molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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